9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one
Description
The compound 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one belongs to the chromeno-oxazinone class, characterized by a fused chromene-oxazine heterocyclic core. These compounds are synthesized via aminomethylation reactions of hydroxylated isoflavones with amino alcohols and formaldehyde, as demonstrated in multiple studies . The target compound features a 2-chlorobenzyl group at position 9, an ethyl group at position 3, and a methyl group at position 2.
Properties
Molecular Formula |
C21H20ClNO3 |
|---|---|
Molecular Weight |
369.8 g/mol |
IUPAC Name |
9-[(2-chlorophenyl)methyl]-3-ethyl-4-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one |
InChI |
InChI=1S/C21H20ClNO3/c1-3-15-13(2)16-8-9-19-17(20(16)26-21(15)24)11-23(12-25-19)10-14-6-4-5-7-18(14)22/h4-9H,3,10-12H2,1-2H3 |
InChI Key |
RRDXRYJXVLXWGM-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=C(C2=C(C3=C(C=C2)OCN(C3)CC4=CC=CC=C4Cl)OC1=O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3-hydroxycoumarin with formaldehyde and amines, catalyzed by reusable titanium dioxide nanopowder in ethanol . This method is efficient and yields the desired product in good quantities.
Industrial Production Methods
Industrial production methods for this compound are not extensively documented. the principles of green chemistry, such as the use of environmentally benign solvents and catalysts, are often applied to optimize the synthesis process. The use of dimethyl carbonate as a solvent and reagent is one such example, as it offers low toxicity and high selectivity .
Chemical Reactions Analysis
Types of Reactions
9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield dihydro derivatives.
Substitution: Halogenation and alkylation reactions are common, where the chlorine atom can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide (NBS), while alkylation can be performed using alkyl halides in the presence of a base.
Major Products
The major products formed from these reactions include various substituted derivatives of the original compound, which may exhibit different pharmacological properties.
Scientific Research Applications
Chemistry: Used as an intermediate in the synthesis of other heterocyclic compounds.
Biology: Exhibits anti-inflammatory properties by inhibiting the NF-κB and MAPK signaling pathways.
Medicine: Potential therapeutic agent for inflammatory disorders.
Industry: Utilized in the development of new materials and polymers due to its unique structural properties.
Mechanism of Action
The anti-inflammatory effects of 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one are primarily mediated through the inhibition of the NF-κB and MAPK signaling pathways . These pathways are crucial in the regulation of inflammatory responses. By inhibiting these pathways, the compound reduces the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6) .
Comparison with Similar Compounds
Substituent Variations on the Aromatic Ring
The nature of substituents on the benzyl group (position 9) and aryl groups (position 3) significantly impacts molecular properties:
Key Insights :
Alkyl Chain Modifications
Varying alkyl chain lengths at position 9 (e.g., hydroxybutyl vs. hydroxypentyl) influence solubility and hydrogen-bonding capacity:
Key Insights :
Heterocyclic Modifications
Replacement of the oxazine ring with other heterocycles alters electronic properties and bioactivity:
Key Insights :
Key Insights :
- Aminomethylation Efficiency: Yields exceed 80% for shorter hydroxyalkyl chains (e.g., n=3) .
- Catalytic Effects: DMAP (4-dimethylaminopyridine) enhances reaction rates in fluorinated isoflavone derivatives .
Biological Activity
9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a synthetic compound belonging to the oxazine family. It features a chromeno structure fused with a 1,3-oxazine ring and has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound based on diverse research findings, including its synthesis, mechanisms of action, and applications in medicinal chemistry.
Chemical Structure and Properties
The molecular formula of 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is C21H20ClNO3. The structure includes:
- A chlorobenzyl substituent at position 9
- An ethyl group at position 3
- A methyl group at position 4
These structural features contribute to its unique biological properties and interaction capabilities with biological membranes.
| Property | Value |
|---|---|
| Molecular Formula | C21H20ClNO3 |
| Molecular Weight | 373.84 g/mol |
| IUPAC Name | 9-(2-chlorobenzyl)-3-ethyl-4-methyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one |
| CAS Number | 846062-36-0 |
Antimicrobial Properties
Research indicates that compounds in the oxazine family exhibit significant antimicrobial activity. Specifically, studies have shown that derivatives similar to 9-(2-chlorobenzyl)-3-ethyl-4-methyl have demonstrated efficacy against various bacterial strains. For instance:
- Minimum Inhibitory Concentration (MIC) values for related compounds suggest strong antibacterial effects against common pathogens.
A comparative analysis of similar oxazines reveals that modifications in substituents can enhance their antimicrobial properties significantly.
Anticancer Activity
The compound's potential as an anticancer agent is also under investigation. Preliminary studies suggest that it may induce apoptosis in cancer cells through the modulation of specific signaling pathways. The mechanism of action is believed to involve:
- Inhibition of cell proliferation
- Induction of apoptosis via caspase activation
- Disruption of mitochondrial function
Recent Studies
- Study on Antiviral Activity : A recent study explored the antiviral effects of oxazine derivatives against SARS-CoV-2. The findings indicated that specific structural modifications could enhance binding affinity to viral proteins, suggesting potential therapeutic applications in viral infections .
- Antifungal Activity Assessment : Another study evaluated the antifungal properties of similar compounds against dermatophytes such as Epidermophyton floccosum. Results showed promising antifungal activity with MIC values as low as 4 µg/mL for some derivatives .
The biological activity of 9-(2-chlorobenzyl)-3-ethyl-4-methyl involves several mechanisms:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in microbial metabolism.
- Receptor Interaction : It could interact with specific receptors on cell membranes, altering cellular functions.
- Reactive Oxygen Species (ROS) Production : Induction of oxidative stress in target cells leading to cell death.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
